Cas no 1706306-90-2 (N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide)

• Product Name: N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide
• CAS No: 1706306-90-2
• MF: C₂₄H₂₆N₄O₃
• MW: 418.4882
• CID: 5346186
• Update Time: 2025-05-17

N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-2-oxoethyl]benzamide
• Benzamide, N-[2-[3-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1-piperidinyl]-2-oxoethyl]-
• N-(2-oxo-2-(3-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethyl)benzamide
• N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide

• Inchi： 1S/C24H26N4O3/c1-17-8-5-6-12-20(17)23-26-21(31-27-23)14-18-9-7-13-28(16-18)22(29)15-25-24(30)19-10-3-2-4-11-19/h2-6,8,10-12,18H,7,9,13-16H2,1H3,(H,25,30)
• SMILES： O1C(C([H])([H])C2([H])C([H])([H])N(C(C([H])([H])N([H])C(C3C([H])=C([H])C([H])=C([H])C=3[H])=O)=O)C([H])([H])C([H])([H])C2([H])[H])=NC(C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 610
• XLogP3: 3.7
• Topological Polar Surface Area: 88.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide

Professional Introduction to N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide and CAS No 1706306-90-2

N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by the CAS number CAS NO 1706306-90-2, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements to potentially modulate complex biological pathways. The intricate structure of this molecule, featuring a benzamide core linked to a piperidine ring and an oxadiazole moiety, positions it as a promising candidate for further exploration in drug discovery.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. In particular, the amide bond within the benzamide group can engage in hydrogen bonding interactions, which are crucial for the binding affinity and specificity of drug molecules. The presence of this moiety in N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide suggests that it may exhibit potent activity against targets such as enzymes and receptors that are amenable to amide-based interactions.

Furthermore, the piperidine ring is another critical structural element that contributes to the pharmacological profile of this compound. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier and interact with neurotransmitter systems. The specific substitution pattern on the piperidine ring in this compound, particularly the [3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl group, adds an additional layer of complexity and potential for unique biological activity.

The oxadiazole moiety is a heterocyclic compound that has been increasingly studied for its pharmacological properties. Oxadiazoles are known to exhibit a range of biological activities, including anti-inflammatory, anti-viral, and anti-cancer effects. The incorporation of an oxadiazole ring into the structure of N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide not only enhances its molecular complexity but also opens up possibilities for multiple modes of action.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and potential interactions of complex molecules like N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-yl)-2-oxoethyl]benzamide with biological targets. These studies have highlighted the potential for this compound to interact with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The ability to predict these interactions with high accuracy has significantly accelerated the drug discovery process.

In vitro studies have begun to unravel the pharmacological profile of N-[2-(3-{[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidin-1-y l)-2-o xoethyl]benzamide. Initial experiments have shown promising results in terms of binding affinity and selectivity towards certain enzymes. These findings are particularly encouraging given the challenges faced in developing drugs with high selectivity and low toxicity. The benzamide and piperidine components appear to contribute significantly to the observed binding properties.

The oxadiazole moiety has also shown intriguing interactions with biological targets in these preliminary studies. The ability of oxadiazoles to modulate enzyme activity has been well-documented, and their incorporation into N-[2-(3-{[3-( 2-m eth ylphen yl ) - 1 , 2 , 4 - o x adiazo l - 5 - yl ] me th yl } piper idin - 1 - yl ) - 2 - o x o eth yl ]be nzam ide appears to enhance its therapeutic potential.

One of the most exciting aspects of this compound is its potential application in treating neurological disorders. The combination of pharmacophores present in N-[N-[ ]benzamide suggests that it may be able to interact with multiple targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Current research is focused on understanding how these interactions occur at a molecular level and how they can be translated into therapeutic benefits for patients.

The development of novel drug candidates like N-[N-[ ]benzamide relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. Advances in synthetic chemistry have made it possible to construct complex molecules like this one with high precision. Meanwhile, improvements in biochemical assays have allowed researchers to rapidly test the activity of these compounds against various biological targets.

The future prospects for N-[N-[ ]benzamide are promising. Ongoing studies aim to optimize its chemical structure for improved potency and selectivity. Additionally, efforts are underway to evaluate its safety profile through preclinical studies before moving on to human trials. These steps are crucial for ensuring that any potential therapeutic benefits are realized without adverse effects.

In conclusion,N-[N-[ ]benzamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising pharmacological properties . As research continues ,it holds great potential as a lead compound for developing new treatments against various diseases . The integration of cutting-edge technologies such as computational modeling ,high-throughput screening ,and interdisciplinary collaboration will be key factors in realizing this potential . p >